Cas no 439109-07-6 (N-[(4-Chlorophenyl)methyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide)

• Product Name: N-[(4-Chlorophenyl)methyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• CAS No: 439109-07-6
• MF: C₁₇H₁₁ClF₃NOS
• MW: 369.788552522659
• CID: 5701444
• PubChem ID: 1477959
• Update Time: 2023-10-14

N-[(4-Chlorophenyl)methyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CVYSCWBLCQHUOA-UHFFFAOYSA-N
• SCHEMBL16142462
• AKOS005093528
• Bionet1_000069
• N-[(4-chlorophenyl)methyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• 439109-07-6
• MixCom2_000257
• N-(4-chlorobenzyl)-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• 4T-1514
• Benzo[b]thiophene-2-carboxamide, N-[(4-chlorophenyl)methyl]-5-(trifluoromethyl)-
• N-[(4-Chlorophenyl)methyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide

• Inchi： 1S/C17H11ClF3NOS/c18-13-4-1-10(2-5-13)9-22-16(23)15-8-11-7-12(17(19,20)21)3-6-14(11)24-15/h1-8H,9H2,(H,22,23)
• InChI Key： CVYSCWBLCQHUOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C1=CC2C=C(C(F)(F)F)C=CC=2S1)=O

Computed Properties

• Exact Mass: 369.0201973g/mol
• Monoisotopic Mass: 369.0201973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 57.3Ų